molecular formula C19H21NS2 B8567279 4-[(1,3-Dithian-2-ylidene)(phenyl)methyl]-N,N-dimethylaniline CAS No. 89863-71-8

4-[(1,3-Dithian-2-ylidene)(phenyl)methyl]-N,N-dimethylaniline

Cat. No.: B8567279
CAS No.: 89863-71-8
M. Wt: 327.5 g/mol
InChI Key: DPJXUVPWESDYLI-UHFFFAOYSA-N
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Description

4-[(1,3-Dithian-2-ylidene)(phenyl)methyl]-N,N-dimethylaniline is a useful research compound. Its molecular formula is C19H21NS2 and its molecular weight is 327.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

89863-71-8

Molecular Formula

C19H21NS2

Molecular Weight

327.5 g/mol

IUPAC Name

4-[1,3-dithian-2-ylidene(phenyl)methyl]-N,N-dimethylaniline

InChI

InChI=1S/C19H21NS2/c1-20(2)17-11-9-16(10-12-17)18(15-7-4-3-5-8-15)19-21-13-6-14-22-19/h3-5,7-12H,6,13-14H2,1-2H3

InChI Key

DPJXUVPWESDYLI-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC=C(C=C1)C(=C2SCCCS2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

There is added to a solution of 2-trimethylsilyl-1,3-dithiane (16.2 g) in dry tetrahydrofuran (170 ml) at -65° a 1.9M solution of n-butyllithium in hexane (45 ml). The reaction mixture is progressively warmed to 0° in the course of 31/2 hours and cooled to -65°. A solution of 4-dimethylamino-benzophenone (19.2 g) in dry tetrahydrofuran (100 ml) is than slowly added. The reaction mixture is progressively warmed to room temperature overnight and poured into a mixture of water (1000ml) and dichloromethane (200 ml). After separation of the layers, the aqueous solution is extracted with dichloromethane (3×200 ml). The combined organic solutions was washed with water (100 ml) and dried over magnesium sulphate. The solvents are evaporated in vacuo and the residue is recrystallised from ethyl acetate. The product is dried in vacuo to constant weight to yield (4-dimethylaminophenyl)-(1,3-dithian-2-ylidene)-phenylmethane, m.p. 172°-174°.
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16.2 g
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reactant
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solution
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0 (± 1) mol
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0 (± 1) mol
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reactant
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170 mL
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45 mL
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[Compound]
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31
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0 (± 1) mol
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reactant
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19.2 g
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1000 mL
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200 mL
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100 mL
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